Cas no 2090270-33-8 (Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-6-methyl-, (6R)-)

• Product Name: Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-6-methyl-, (6R)-
• CAS No: 2090270-33-8
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD32660743
• CID: 5105377
• PubChem ID: 131499608
• Update Time: 2026-03-03

Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-6-methyl-, (6R)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-6-methyl-, (6R)-
• (R)-6-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• 2090270-33-8
• (6R)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• C90722
• MFCD32660743

• MDL： MFCD32660743
• Inchi： 1S/C7H11N3/c1-6-5-10-7(4-8-6)2-3-9-10/h2-3,6,8H,4-5H2,1H3/t6-/m1/s1
• InChI Key： PJJXRZRLBMRDMP-ZCFIWIBFSA-N
• SMILES： C12=CC=NN1C[C@@H](C)NC2

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.8Ų